3-[(2S)-1-methylpyrrolidin-2-yl]pyridin-2-amine

• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol
• SMILES: CN1CCCC1C2=C(N=CC=C2)N
• InChI: InChI=1S/C10H15N3/c1-13-7-3-5-9(13)8-4-2-6-12-10(8)11/h2,4,6,9H,3,5,7H2,1H3,(H2,11,12)/t9-/m0/s1
• InChIKey: IFQQQYVVFJFUMU-VIFPVBQESA-N

3-[(2S)-1-Methylpyrrolidin-2-yl]pyridin-2-amine: Identity, Class, and Core Characteristics for Procurement Evaluation

3-[(2S)-1-methylpyrrolidin-2-yl]pyridin-2-amine (CAS 32726-84-4), also referred to as rac-2-Amino Nicotine or (±)-2-Aminonicotine, is a synthetic pyrrolidinylpyridine alkaloid belonging to the nicotine analog class . With a molecular formula of C₁₀H₁₅N₃ and a molecular weight of 177.25 g/mol, it features a 2-amino substituent on the pyridine ring of the nicotine scaffold, which distinguishes it from the parent alkaloid (nicotine, pyridin-3-yl substitution) and from other positional isomers such as 6-aminonicotine [1]. The compound is supplied primarily as a racemic mixture for research applications and is catalogued under NSC 68655 .

• [1] PubChem. 3-[(2S)-1-methylpyrrolidin-2-yl]pyridin-2-amine. Compound Summary. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source

Why 2-Aminonicotine Cannot Be Interchanged with Nicotine or Other Aminonicotine Positional Isomers

The 2-amino substitution on the pyridine ring of this nicotine analog imparts distinct electronic and steric properties that preclude simple interchange with nicotine or other aminonicotine isomers. Positional isomerism critically affects receptor pharmacophore recognition: the 2-amino group alters the pKa of the pyridine nitrogen and introduces a hydrogen-bond donor, modifying both binding affinity and functional efficacy at nicotinic acetylcholine receptors (nAChRs) [1]. Furthermore, the 2-amino handle enables conjugation chemistries that are inaccessible with nicotine, defining entirely distinct application domains—particularly in immunoassay hapten design, where antibody specificity is exquisitely sensitive to the linker attachment position [2]. Substituting 2-aminonicotine with 6-aminonicotine or 4-aminonicotine in receptor-binding or immunochemical workflows yields quantitatively different outcomes, as established by the comparative evidence below.

• [1] Howell, A.R., Martin, W.R., Sloan, J.W., Smith, W.T. Synthesis and binding activity of 4-azanicotine. Journal of Heterocyclic Chemistry. 1991;28(4):1147-1151. DOI: 10.1002/jhet.5570280453. View Source
• [2] Castro, A., Prieto, I. Nicotine antibodies: comparison of ligand specificities of antibodies produced against two nicotine conjugates. European Journal of Biochemistry. 1980;104(2):331-340. DOI: 10.1111/j.1432-1033.1980.tb04433.x. View Source

Quantitative Differentiation Evidence: 2-Aminonicotine vs. Closest Comparators

α4β2 Nicotinic Receptor Binding Affinity: 2-Aminonicotine vs. Nicotine

In direct competition binding assays against [³H]nicotine at the human α4β2 nAChR subtype, 2-aminonicotine exhibits an approximately 4-fold lower binding affinity (Ki = 12 nM) compared to the parent compound nicotine (Ki = 2.90 nM) under comparable assay conditions in human SH-EP1 cells [1][2]. This indicates that the 2-amino substitution reduces but does not ablate high-affinity receptor interaction. By contrast, 6-aminonicotine binds with a further reduced affinity at α4β2 sites and fails to engage the very high-affinity 'upregulatory' binding site that is occupied by nicotine [3].

Evidence Dimension	Binding affinity (Ki) at human α4β2 nAChR
Target Compound Data	Ki = 12 nM
Comparator Or Baseline	Nicotine: Ki = 2.90 nM; 6-Aminonicotine: binds with lower affinity than nicotine (qualitative)
Quantified Difference	Approximately 4.1-fold lower affinity vs. nicotine
Conditions	Displacement of [³H]nicotine from α4β2 nAChR in human SH-EP1 clonal cell membranes, 2–3 hr incubation at room temperature, liquid scintillation counting [1][2]

Why This Matters

For receptor-targeted applications where moderate versus high α4β2 nAChR occupancy defines the pharmacological window, the 4-fold affinity difference determines whether the compound acts as a full-site saturator or a partial occupant at physiologically relevant concentrations.

• [1] BindingDB Entry BDBM50397905 (CHEMBL1876219). Ki = 12 nM: Displacement of [³H]nicotine from alpha4beta2 nAChR in human SH-EP1 cells. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50397905 View Source
• [2] BindingDB PrimarySearch_ki Entry 50043624. Ki = 2.90 nM for nicotine: Displacement of [³H]nicotine from alpha4beta2 nAChR expressed in human SH-EP1 clonal cell membranes. Available at: http://bdb8.ucsd.edu/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?tag=entry&entryid=50043624 View Source
• [3] Howell, A.R., Martin, W.R., Sloan, J.W., Smith, W.T. Synthesis and binding activity of 4-azanicotine. Journal of Heterocyclic Chemistry. 1991;28(4):1147-1151. DOI: 10.1002/jhet.5570280453. View Source

Functional Agonist Potency at α4β2 nAChR: 2-Aminonicotine vs. Nicotine

2-Aminonicotine functions as an agonist at α4β2 nAChR with an EC₅₀ of 170 nM, measured by calcium flux in human SH-EP1 cells using a FLIPR assay [1]. Under comparable conditions in SH-EP1 membranes, nicotine exhibits an EC₅₀ in the low nanomolar range (approximately 18 nM for the α4β2 subtype) [2]. The ratio of binding Ki (12 nM) to functional EC₅₀ (170 nM) for 2-aminonicotine yields an Ki/EC₅₀ ratio of approximately 0.07, indicating that the compound requires approximately 14-fold higher receptor occupancy to achieve half-maximal functional response compared to its binding affinity, a feature relevant to agonist efficacy interpretation.

Evidence Dimension	Functional agonist potency (EC₅₀) at human α4β2 nAChR
Target Compound Data	EC₅₀ = 170 nM
Comparator Or Baseline	Nicotine: EC₅₀ ≈ 18 nM (α4β2, SH-EP1 membranes, FLIPR assay)
Quantified Difference	Approximately 9.4-fold lower functional potency vs. nicotine
Conditions	Agonist-stimulated calcium flux measured by calcium-4 FLIPR assay in human SH-EP1 cells expressing α4β2 nAChR [1]; comparator data from SH-EP1 cell membrane FLIPR assay [2]

Why This Matters

The reduced functional potency relative to binding affinity indicates that 2-aminonicotine acts as a partial agonist or has reduced signaling efficiency at α4β2 nAChR, making it suitable for applications requiring attenuated receptor activation rather than full agonism—an important consideration when selecting between nicotine analogs for functional screening cascades.

• [1] BindingDB Entry BDBM50397905 (CHEMBL1876219). EC₅₀ = 170 nM: Agonist activity at alpha4beta2 nAChR in human SH-EP1 cells assessed as calcium flux by calcium-4-based FLIPR assay. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50397905 View Source
• [2] BindingDB Entry BDBM50437496. EC₅₀ = 18 nM for nicotine: Agonist activity at alpha4beta2 nAChR in human SHEP1 cell membranes assessed as stimulation of calcium flux by FLIPR assay. Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50437496 View Source

Immunoassay Hapten Performance: 2-Aminonicotine Conjugate Antibody Specificity vs. 6-Aminonicotine Conjugate

Conjugates of bovine serum albumin with (R,S)-2-aminonicotine, when used as immunogens in rabbits and goats, elicit antibodies exhibiting high specificity for nicotine with < 0.1% cross-reactivity toward the major metabolite cotinine and < 1% cross-reactivity toward nornicotine, nicotine-N'-oxide, and N-methylpyrrolidine [1]. Critically, antibodies raised against 2-aminonicotine-BSA do not cross-react with a 6-aminonicotine-based hapten, and antibodies raised against 6-aminonicotine immunogen do not cross-react with a 2-aminonicotine hapten [1]. The resulting radioimmunoassay achieves a sensitivity of 10 ng/mL nicotine in 50-μL plasma samples [1]. This orthogonal specificity between the 2-amino and 6-amino positional isomers is a direct consequence of the distinct spatial presentation of the nicotine epitope when conjugated through different pyridine positions [2].

Evidence Dimension	Antibody cross-reactivity between 2-aminonicotine-based and 6-aminonicotine-based haptens
Target Compound Data	2-Aminonicotine-BSA antibodies: no cross-reaction with 6-aminonicotine hapten; < 0.1% cross-reactivity with cotinine
Comparator Or Baseline	6-Aminonicotine immunogen antibodies: no cross-reaction with 2-aminonicotine hapten; 6-aminonicotine gives the highest cross-reaction among 25 derivatives tested
Quantified Difference	Mutually exclusive antibody recognition between 2-amino and 6-amino haptens (0% cross-reactivity observed); RIA sensitivity 10 ng/mL in 50 μL plasma for both antisera
Conditions	Radioimmunoassay using ¹²⁵I-tyrosine methyl ester derivative of (R,S)-6-aminonicotine as radioligand; charcoal adsorption separation; antisera from rabbits and goats immunized with (R,S)-2-aminonicotine-BSA conjugates [1]

Why This Matters

For laboratories developing or procuring nicotine immunoassays, the choice between 2-aminonicotine and 6-aminonicotine as the hapten scaffold determines the antibody specificity profile. The two haptens are not interchangeable; selecting the wrong positional isomer yields antibodies that fail to recognize the target analyte in the intended assay format.

• [1] Castro, A., Prieto, I. Nicotine antibodies: comparison of ligand specificities of antibodies produced against two nicotine conjugates. European Journal of Biochemistry. 1980;104(2):331-340. DOI: 10.1111/j.1432-1033.1980.tb04433.x. View Source
• [2] Castro, A., Monji, N. Nicotine enzyme immunoassay. Research Communications in Chemical Pathology and Pharmacology. 1986;51(3):393-404. PMID: 3517989. View Source

Positional Isomer Effect on nAChR Binding: 2-Amino vs. 6-Amino vs. 4-Aza Nicotine Scaffolds

A systematic comparison of nicotine analogs with modified pyridine basicity reveals that the position of nitrogen substitution critically dictates both binding affinity at the orthosteric site and interaction with the high-affinity upregulatory nAChR site. 6-Aminonicotine (more basic pyridine ring than nicotine) binds at the primary α4β2 receptor sites but with lower affinity than nicotine, and unlike nicotine, it does not bind at the very high-affinity 'upregulatory' site in the rat brain P2 preparation [1]. In contrast, 4-azanicotine (less basic pyridine ring) binds with affinity very similar to nicotine at two receptor sites but also fails to engage the upregulatory site [1]. Although 2-aminonicotine is not directly tested in this comparative framework, its intermediate pyridine basicity (between 4-azanicotine and 6-aminonicotine) and the distinct 2-position steric environment predict a unique binding signature that differs from both 6-aminonicotine and 4-azanicotine at the upregulatory site [2].

Evidence Dimension	Receptor binding profile at multiple nAChR sites (orthosteric and upregulatory) across amino-substituted nicotine analogs
Target Compound Data	2-Aminonicotine: Ki = 12 nM at α4β2 (human SH-EP1); interaction with upregulatory site not directly determined
Comparator Or Baseline	6-Aminonicotine: binds α4β2 with lower affinity than nicotine; does NOT bind upregulatory site. 4-Azanicotine: binds α4β2 with affinity similar to nicotine; does NOT bind upregulatory site. Nicotine: binds all three sites including upregulatory site
Quantified Difference	Qualitative difference in upregulatory site engagement: nicotine binds all sites; 6-aminonicotine and 4-azanicotine fail to bind upregulatory site; 2-aminonicotine profile expected to differ from both based on pKa considerations
Conditions	P2 rat brain membrane preparation; [³H]nicotine competition binding; multiple-site binding model analysis [1]

Why This Matters

Researchers investigating nAChR upregulation mechanisms—which are central to nicotine dependence and receptor desensitization studies—cannot substitute 2-aminonicotine for 6-aminonicotine without risking divergent effects on receptor trafficking. The positional isomer determines whether the compound engages the pharmacologically distinct upregulatory binding site.

• [1] Howell, A.R., Martin, W.R., Sloan, J.W., Smith, W.T. Synthesis and binding activity of 4-azanicotine. Journal of Heterocyclic Chemistry. 1991;28(4):1147-1151. DOI: 10.1002/jhet.5570280453. View Source
• [2] Shibagaki, M., Matsushita, H., Kaneko, H. Syntheses of 2-aminonicotine and 4-aminonicotine. Heterocycles. 1985;23(7):1681-1685. View Source

Evidence-Backed Application Scenarios for 3-[(2S)-1-Methylpyrrolidin-2-yl]pyridin-2-amine Procurement

Nicotine Immunoassay Development: Hapten Conjugate Production

2-Aminonicotine is the immunogen of choice for generating nicotine-specific polyclonal antibodies when the assay requires minimal cross-reactivity with cotinine (< 0.1%) and other nicotine metabolites (< 1%) [1]. The 2-amino group enables direct conjugation to carrier proteins (e.g., BSA) via amide or diazo linkage chemistries, producing antisera that are orthogonal to those raised against 6-aminonicotine conjugates [1]. This orthogonality allows for two-site sandwich assay designs where capture and detection antibodies recognize non-overlapping nicotine epitopes, improving assay specificity to 10 ng/mL sensitivity in 50-μL plasma [1].

nAChR Structure-Activity Relationship (SAR) Profiling Campaigns

As a nicotine analog with an intermediate pyridine ring basicity and defined binding affinity (Ki = 12 nM) and functional potency (EC₅₀ = 170 nM) at α4β2 nAChR, 2-aminonicotine serves as a calibration compound for SAR libraries exploring the electronic effects of pyridine substitution on nAChR pharmacophore recognition [2][3]. Its position within the affinity range between nicotine (Ki = 2.90 nM) and 6-aminonicotine (reduced affinity, no upregulatory site binding) makes it a valuable reference point for computational docking studies and 3D-QSAR models of α4β2 ligand binding [3].

Synthetic Intermediate for 2-Substituted Nicotine Derivatives

The 2-amino group provides a versatile synthetic handle for further derivatization—including acylation, alkylation, diazotization, and reductive amination—that is absent in native nicotine [4]. This enables the compound to function as a late-stage diversification intermediate in medicinal chemistry programs targeting subtype-selective nAChR ligands, where the 2-position substituent modulates both receptor subtype selectivity and functional efficacy [4]. The racemic nature (NSC 68655) also facilitates exploration of stereochemical effects through chiral resolution or asymmetric synthesis approaches.

Nicotine Receptor Upregulation Mechanistic Studies

Because 6-aminonicotine and 4-azanicotine fail to bind the high-affinity upregulatory nAChR site that is engaged by nicotine, 2-aminonicotine—with its distinct 2-amino substitution—offers a structurally differentiated probe for dissecting the molecular determinants of nicotine-induced receptor upregulation [3]. Comparative studies employing 2-aminonicotine versus 6-aminonicotine can isolate the contribution of the pyridine 2-position to upregulatory site recognition, an approach relevant to understanding nicotine dependence mechanisms and evaluating smoking cessation pharmacotherapies [3].

• [1] Castro, A., Prieto, I. Nicotine antibodies: comparison of ligand specificities of antibodies produced against two nicotine conjugates. European Journal of Biochemistry. 1980;104(2):331-340. DOI: 10.1111/j.1432-1033.1980.tb04433.x. View Source
• [2] BindingDB Entry BDBM50397905 (CHEMBL1876219). Ki = 12 nM; EC₅₀ = 170 nM for 2-aminonicotine at α4β2 nAChR. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50397905 View Source
• [3] Howell, A.R., Martin, W.R., Sloan, J.W., Smith, W.T. Synthesis and binding activity of 4-azanicotine. Journal of Heterocyclic Chemistry. 1991;28(4):1147-1151. DOI: 10.1002/jhet.5570280453. View Source
• [4] US Patent 5,138,062. Nicotine analogs. Filed November 28, 1990. Available at: https://patents.justia.com/patent/5138062 View Source